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Compound of Interest

Compound Name: Tinii2,3-naphthalocyanine

Cat. No.: B15383212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Tin(II) 2,3-naphthalocyanine, a coordination compound with significant applications in materials

science and photodynamic therapy. Due to the limited availability of specific toxicological data

for this compound, this guide amalgamates information from safety data sheets for the

compound and related substances, as well as general toxicological profiles for organotin

compounds.

Hazard Identification and Classification
Tin(II) 2,3-naphthalocyanine is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1] While specific quantitative

toxicity data such as LD50 (median lethal dose) and LC50 (median lethal concentration) are

not readily available for this specific compound, the known hazards necessitate careful

handling and the use of appropriate personal protective equipment.

GHS Hazard Classification:
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Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory System)

Source: Sigma-Aldrich Safety Data Sheet.[1]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Source: Sigma-Aldrich Safety Data Sheet.[1]

Toxicological Profile
Detailed toxicological studies specifically on Tin(II) 2,3-naphthalocyanine are limited. However,

the toxicological profile of tin and its organic compounds provides a basis for understanding

potential health effects. Organotin compounds, in general, can vary widely in toxicity. Some

organotins are known to be neurotoxic, immunotoxic, and can affect the reproductive system.

While no specific data is available for Tin(II) 2,3-naphthalocyanine, it is prudent to handle it with

the assumption that it may share some of these toxicological properties.

The "Toxicological Profile for Tin and Tin Compounds" by the Agency for Toxic Substances and

Disease Registry (ATSDR) indicates that the toxicity of organotin compounds is largely

determined by the nature of the organic groups attached to the tin atom.[2][3]

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize exposure and ensure

laboratory safety.
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Personal Protective Equipment (PPE):

PPE Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dusts are generated, a NIOSH-

approved particulate respirator is

recommended.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the powder form or when heating the substance.

Ensure eyewash stations and safety showers are readily accessible.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

Experimental Protocols
While detailed, step-by-step protocols for all applications of Tin(II) 2,3-naphthalocyanine are

proprietary to individual research groups, the following sections outline the general

methodologies found in the scientific literature for key experimental procedures.

Thin Film Deposition by Thermal Evaporation
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Tin(II) 2,3-naphthalocyanine is frequently used in the fabrication of organic electronic devices,

often being deposited as a thin film. Thermal evaporation is a common technique for this

purpose.[4][5]

General Procedure:

Substrate Preparation: Substrates (e.g., glass, indium tin oxide-coated glass) are thoroughly

cleaned using a sequence of solvents such as acetone, isopropanol, and deionized water in

an ultrasonic bath. They are then dried with a stream of nitrogen gas.

Loading the Source: A small amount of Tin(II) 2,3-naphthalocyanine powder is placed in a

refractory boat (e.g., tungsten, molybdenum) within a high-vacuum thermal evaporation

chamber.

Evacuation: The chamber is evacuated to a high vacuum, typically in the range of 10⁻⁶ to

10⁻⁷ Torr, to ensure a long mean free path for the evaporated molecules and to minimize

contamination.

Deposition: The boat is resistively heated to a temperature sufficient to cause sublimation of

the Tin(II) 2,3-naphthalocyanine. The deposition rate and film thickness are monitored in

real-time using a quartz crystal microbalance. A typical deposition rate is in the range of 0.1-

1 Å/s.

Cooling and Venting: After the desired film thickness is achieved, the heating is turned off,

and the substrate is allowed to cool under vacuum before the chamber is vented to

atmospheric pressure.

Substrate Preparation Chamber Setup Deposition Process

Clean Substrate Dry Substrate Load Source Material Mount Substrate Evacuate Chamber Heat Source Deposit Film Cool Down Vent Chamber Remove Sample

Click to download full resolution via product page

Workflow for Thin Film Deposition by Thermal Evaporation.
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Synthesis and Purification
Detailed, publicly available protocols for the synthesis of Tin(II) 2,3-naphthalocyanine are

scarce. However, a general approach for the synthesis of metallonaphthalocyanines involves

the reaction of a naphthalonitrile derivative with a metal salt at high temperatures.

General Synthesis Outline:

Reactants: 2,3-dicyanonaphthalene is reacted with a tin(II) salt (e.g., tin(II) chloride) in a

high-boiling point solvent such as quinoline or in a melt with a catalyst like 1,8-

diazabicyclo[5.4.0]undec-7-ene (DBU).

Reaction Conditions: The mixture is heated to a high temperature (typically >200 °C) under

an inert atmosphere (e.g., argon or nitrogen) for several hours.

Purification: The crude product is often purified by a combination of techniques:

Washing: The solid product is washed with various solvents (e.g., ethanol, acetone) to

remove unreacted starting materials and byproducts.

Soxhlet Extraction: Continuous extraction with different solvents can be used to separate

the desired product from impurities.

Sublimation: Gradient sublimation under high vacuum is a common method for purifying

naphthalocyanines to achieve high purity for electronic applications.

Reaction Purification

Mix Reactants Heat under Inert Atmosphere Cool and Isolate Crude Product Wash with Solvents Soxhlet Extraction Vacuum Sublimation Characterize Pure Product

Click to download full resolution via product page

General Workflow for Synthesis and Purification.

First Aid Measures
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In case of exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill and Disposal Procedures
Spill Response:

Evacuate the area.

Wear appropriate PPE.

Carefully sweep up the spilled solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a wet cloth or paper towels, and place these in the sealed container

as well.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. This

material may be considered hazardous waste.

This technical guide is intended to provide essential safety and handling information for Tin(II)

2,3-naphthalocyanine. Researchers should always consult the most up-to-date Safety Data
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Sheet from their supplier and perform a thorough risk assessment before beginning any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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